molecular formula C17H15N3O2 B10764028 (3Z)-3-[(2-hydroxyphenyl)hydrazinylidene]-1-prop-2-enylindol-2-one

(3Z)-3-[(2-hydroxyphenyl)hydrazinylidene]-1-prop-2-enylindol-2-one

Cat. No.: B10764028
M. Wt: 293.32 g/mol
InChI Key: BGWLQENWEYEDFQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3Z)-3-[(2-Hydroxyphenyl)hydrazinylidene]-1-prop-2-enylindol-2-one is a substituted indole derivative featuring a hydrazinylidene group at position 3 and a propenyl (allyl) substituent at position 1. The Z-configuration of the hydrazinylidene moiety defines the spatial arrangement of the molecule, influencing its reactivity, crystallinity, and intermolecular interactions.

Properties

Molecular Formula

C17H15N3O2

Molecular Weight

293.32 g/mol

IUPAC Name

3-[(2-hydroxyphenyl)diazenyl]-1-prop-2-enylindol-2-ol

InChI

InChI=1S/C17H15N3O2/c1-2-11-20-14-9-5-3-7-12(14)16(17(20)22)19-18-13-8-4-6-10-15(13)21/h2-10,21-22H,1,11H2

InChI Key

BGWLQENWEYEDFQ-UHFFFAOYSA-N

Canonical SMILES

C=CCN1C2=CC=CC=C2C(=C1O)N=NC3=CC=CC=C3O

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogues

The compound belongs to a broader class of 3-substituted indole derivatives. Key structural analogs and their distinguishing features are summarized below:

Compound Name Substituent at Position 1 Substituent at Position 3 Configuration Key Structural Differences Reference
(3Z)-3-[(2-Hydroxyphenyl)hydrazinylidene]-1-prop-2-enylindol-2-one Propenyl (allyl) (2-Hydroxyphenyl)hydrazinylidene Z Reference compound Target
(3Z)-3-(Benzylidene)-1,3-dihydro-2H-indol-2-one None (parent indole) Benzylidene Z Lacks propenyl and hydroxyl groups; simpler aromatic substituent
(3Z)-3-[(4-Chlorobenzylidene)-1,3-dihydro-2H-indol-2-one None 4-Chlorobenzylidene Z Chlorine substituent increases lipophilicity; no propenyl group
(3Z)-3-[(4-Methylphenyl)imino]-1-phenylindol-2-one Phenyl 4-Methylphenylimino Z Imino instead of hydrazinylidene; methylphenyl enhances steric bulk
(3Z)-3-[(5-Methoxyindol-3-yl)methylidene]-2,3-dihydro-1H-indol-2-one None 5-Methoxyindolyl-methylidene Z Methoxy and indole substituents alter electronic properties
(3Z)-3-[(4-Hydroxy-3-methoxyphenyl)methylidene]-2,3-dihydro-1H-indol-2-one None 4-Hydroxy-3-methoxyphenyl-methylidene Z Polar substituents (hydroxy, methoxy) enhance hydrogen bonding

Key Observations :

  • Substituent Effects : The propenyl group at position 1 in the target compound introduces steric and electronic effects absent in simpler analogs. Allyl groups can modulate solubility and reactivity .
  • Hydrazinylidene vs. Imino/Methylidene: The hydrazinylidene group (NH-N=C) in the target compound differs from imino (NH-C=) or methylidene (CH=) groups in analogs, affecting hydrogen-bonding capacity and tautomerism .
  • Hydroxyphenyl vs. Chlorophenyl/Methoxyphenyl : The 2-hydroxyphenyl group enables strong hydrogen bonding, distinguishing it from electron-withdrawing (e.g., Cl) or bulky (e.g., methoxy) substituents .

Physicochemical and Pharmacological Properties

  • Hydrogen Bonding: The 2-hydroxyphenyl group in the target compound forms robust O–H···N and N–H···O interactions, enhancing crystallinity and thermal stability compared to non-polar analogs like (3Z)-3-(4-chlorobenzylidene)indol-2-one .
  • Lipophilicity: The propenyl group increases hydrophobicity relative to unsubstituted indoles but less so than chlorinated derivatives (e.g., 3,4-dichlorophenylimino analogs in ).
  • For instance, (3Z)-3-[2-(4-chlorophenyl)hydrazin-1-ylidene]-1-phenylindol-2-one shows moderate cytotoxicity against HeLa cells .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.